Cas no 2703756-37-8 ((3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE)

• Product Name: (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE
• CAS No: 2703756-37-8
• MF: C₇H₈BrCl₂N
• MW: 256.955119132996
• CID: 5085963
• PubChem ID: 156022635
• Update Time: 2025-11-02

(3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE
• 1-(3-bromo-4-chlorophenyl)methanamine hydrochloride
• 2703756-37-8
• (3-bromo-4-chlorophenyl)methanamine;hydrochloride
• F76549
• (3-Bromo-4-chlorophenyl)methanamine HCl
• BS-47180

• Inchi： 1S/C7H7BrClN.ClH/c8-6-3-5(4-10)1-2-7(6)9;/h1-3H,4,10H2;1H
• InChI Key： SZGMFCWTMHSFDE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Br)C=1)N.Cl

Computed Properties

• Exact Mass: 254.92172g/mol
• Monoisotopic Mass: 254.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE

Comprehensive Guide to (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE (CAS No. 2703756-37-8)

(3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE (CAS No. 2703756-37-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-chloro substitution pattern, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE features a benzene ring substituted with both bromine and chlorine atoms, along with an aminomethyl functional group. This combination of halogens and an amine moiety makes it a versatile building block for more complex chemical entities. Its hydrochloride salt form enhances stability and solubility, which is particularly beneficial for laboratory and industrial applications.

One of the most common questions about (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE is its role in medicinal chemistry. Recent studies highlight its utility in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, researchers are exploring its potential in designing novel central nervous system (CNS) agents, given the compound's ability to cross the blood-brain barrier. This aligns with the growing demand for neurotherapeutic compounds in the pharmaceutical industry.

Another area of interest is the synthetic methodology for producing (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE. Optimizing its synthesis can lead to higher yields and reduced costs, which is a key concern for manufacturers. Recent advancements in catalytic halogenation and reductive amination techniques have improved the efficiency of producing this compound, making it more accessible for research and commercial use.

From a market perspective, the demand for (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE is driven by its applications in high-value chemical synthesis. The compound is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug development. Additionally, its use in material science, such as in the preparation of advanced polymers, further expands its commercial potential.

Safety and handling of (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE are also critical topics. While the compound is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. These precautions are essential for researchers and technicians handling the compound in various settings.

In summary, (3-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE (CAS No. 2703756-37-8) is a valuable chemical intermediate with diverse applications in pharmaceuticals, material science, and organic synthesis. Its unique structural features and growing demand underscore its importance in modern chemistry. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to rise.